Cas no 2055119-10-1 (5-Bromo-8-nitroimidazo[1,2-a]pyridine)

• Product Name: 5-Bromo-8-nitroimidazo[1,2-a]pyridine
• CAS No: 2055119-10-1
• MF: C₇H₄BrN₃O₂
• MW: 242.029560089111
• CID: 4634826
• Update Time: 2025-05-21

5-Bromo-8-nitroimidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-8-nitro-imidazo[1,2-a]pyridine
• 5-Bromo-8-nitroimidazo[1,2-a]pyridine

• Inchi： 1S/C7H4BrN3O2/c8-6-2-1-5(11(12)13)7-9-3-4-10(6)7/h1-4H
• InChI Key： PUYVTFHMAQRIAW-UHFFFAOYSA-N
• SMILES： C12=NC=CN1C(Br)=CC=C2[N+]([O-])=O

Additional information on 5-Bromo-8-nitroimidazo[1,2-a]pyridine

5-Bromo-8-nitroimidazo[1,2-a]pyridine: A Comprehensive Overview

The compound 5-Bromo-8-nitroimidazo[1,2-a]pyridine, identified by the CAS number 2055119-10-1, is a heterocyclic aromatic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the imidazo[1,2-a]pyridine family, which is known for its unique structural properties and diverse applications. The presence of bromine and nitro groups at specific positions on the ring system imparts distinct electronic and chemical characteristics to the molecule.

Recent studies have highlighted the importance of 5-Bromo-8-nitroimidazo[1,2-a]pyridine in drug discovery and development. Its structure has been shown to exhibit potential as a lead compound in the design of novel pharmaceutical agents. The bromine substituent at position 5 and the nitro group at position 8 contribute to the molecule's stability and reactivity, making it a valuable substrate for further functionalization. Researchers have explored its role in anti-cancer drug development, where its ability to inhibit specific enzymes and pathways has been demonstrated.

In addition to its pharmacological applications, 5-Bromo-8-nitroimidazo[1,2-a]pyridine has also found relevance in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of new semiconducting materials. Recent advancements in this area have shown that the compound can be incorporated into thin-film transistor (TFT) devices, exhibiting promising electrical characteristics that could pave the way for next-generation electronic applications.

The synthesis of 5-Bromo-8-nitroimidazo[1,2-a]pyridine involves a multi-step process that typically begins with the preparation of imidazo[1,2-a]pyridine derivatives. The introduction of bromine and nitro groups is achieved through electrophilic substitution reactions or other specialized techniques. These methods require precise control over reaction conditions to ensure high yields and product purity. Researchers have optimized these synthetic routes to improve efficiency and scalability.

From an analytical standpoint, 5-Bromo-8-nitroimidazo[1,2-a]pyridine has been extensively characterized using advanced spectroscopic techniques such as UV-Vis spectroscopy, NMR spectroscopy, and mass spectrometry. These analyses provide critical insights into the compound's electronic structure and reactivity. For instance, UV-Vis studies have revealed its strong absorption bands in the visible region, which are indicative of its potential for use in light-sensitive applications.

Moreover, computational chemistry has played a pivotal role in understanding the properties of 5-Bromo-8-nitroimidazo[1,2-a]pyridine. Density functional theory (DFT) calculations have been employed to study its electronic structure, stability, and reactivity under various conditions. These computational models have provided valuable data that complement experimental findings and guide further research.

In conclusion, 5-Bromo-8-nitroimidazo[1,2-a]pyridine is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structural features and chemical properties make it an attractive target for both academic research and industrial development. As ongoing studies continue to uncover new aspects of this compound's behavior and utility, it is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.